Cas no 5466-62-6 (4,6-Dihydroxynicotinic acid)

4,6-Dihydroxynicotinic acid structure
4,6-Dihydroxynicotinic acid structure
Product Name:4,6-Dihydroxynicotinic acid
CAS No:5466-62-6
MF:C6H5NO4
MW:155.108201742172
MDL:MFCD00234168
CID:368862
PubChem ID:54676839
Update Time:2025-04-19

4,6-Dihydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dihydroxy-5-pyridinecarboxylic acid
    • 2,4-Dihydroxy-5-carboxypyridine
    • 3-Pyridinecarboxylicacid, 1,6-dihydro-4-hydroxy-6-oxo-
    • 4,6-Dihydroxynicotinic acid
    • 4,6-DIHYDROXYPYRIDINE-3-CARBOXYLIC ACID
    • 4-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylic acid
    • 4,6-dihydroxynicotinic acid(SALTDATA: FREE)
    • 5-Carboxy-4-hydroxy-2-pyridone
    • NSC 25748
    • NSC 26363
    • NICOTINIC ACID, 4,6-DIHYDROXY-
    • 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo-
    • Nicotinic acid,6-dihydroxy-
    • WLN: T6NJ BQ DQ EVQ
    • 3-Pyridinecarboxylic acid,6-dihydro-4-hydroxy-6-oxo-
    • dihydroxynicotinicacid
    • 4,6-Dihydroxynicotinate
    • Maybridge3_007433
    • AC-907/25004515
    • 4-Hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylicacid
    • NSC-25748
    • HMS1452C10
    • 6-hydroxy-4-oxo-1H-pyridine-3-carboxylic acid
    • SCHEMBL915144
    • NSC-26363
    • AM808259
    • MFCD00234168
    • 5466-62-6
    • AM808266
    • 4-HYDROXY-6-OXO-1H-PYRIDINE-3-CARBOXYLIC ACID
    • 3-Pyridinecarboxylic acid, 1,6-dihydro-4-hydroxy-6-oxo
    • 3T9872KA9P
    • 4,6-dihydroxy nicotinic acid
    • HD-0738
    • CHEMBL1213477
    • AKOS022716098
    • IDI1_018820
    • A830309
    • 0-22-00-00254 (Beilstein Handbook Reference)
    • J-514160
    • BRN 0137085
    • Z1198152580
    • NSC25748
    • CS-0060146
    • FT-0646315
    • 1,6-Dihydro-4-hydroxy-6-oxo-3-pyridinecarboxylic acid
    • EN300-93350
    • NSC26363
    • SB52323
    • DTXSID20203117
    • AKOS005073059
    • QJLHSJRQOWSNMD-UHFFFAOYSA-N
    • DB-081706
    • MDL： MFCD00234168
    • Inchi： 1S/C6H5NO4/c8-4-1-5(9)7-2-3(4)6(10)11/h1-2H,(H,10,11)(H2,7,8,9)
    • InChI Key： QJLHSJRQOWSNMD-UHFFFAOYSA-N
    • SMILES： OC1=CC(NC=C1C(=O)O)=O
    • BRN： 0137085

Computed Properties

  • Exact Mass: 155.02200
  • Monoisotopic Mass: 155.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: -0.6
  • Topological Polar Surface Area: 86.6

Experimental Properties

  • Density: 1.708±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 218-219 ºC
  • Boiling Point: 712.6°C at 760 mmHg
  • Flash Point: 180.4°C
  • Refractive Index: 1.686
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 90.65000
  • LogP: 0.19100

4,6-Dihydroxynicotinic acid Security Information

4,6-Dihydroxynicotinic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dihydroxynicotinic acid Pricemore >>

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